Cas no 2102527-98-8 (4-Piperidinecarboxaldehyde, 1-(4-iodophenyl)-)

• Product Name: 4-Piperidinecarboxaldehyde, 1-(4-iodophenyl)-
• CAS No: 2102527-98-8
• MF: C₁₂H₁₄INO
• MW: 315.15013551712
• CID: 5307530
• Update Time: 2025-05-26

4-Piperidinecarboxaldehyde, 1-(4-iodophenyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxaldehyde, 1-(4-iodophenyl)-

• Inchi： 1S/C12H14INO/c13-11-1-3-12(4-2-11)14-7-5-10(9-15)6-8-14/h1-4,9-10H,5-8H2
• InChI Key： AMKHOEOHCJQREP-UHFFFAOYSA-N
• SMILES： C(C1CCN(C2C=CC(I)=CC=2)CC1)=O

Additional information on 4-Piperidinecarboxaldehyde, 1-(4-iodophenyl)-

4-Piperidinecarboxaldehyde, 1-(4-iodophenyl)- (CAS No. 2102527-98-8)

4-Piperidinecarboxaldehyde, 1-(4-iodophenyl)-, also known by its CAS registry number 2102527-98-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with an aldehyde group and a 4-iodophenyl substituent. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery and chemical synthesis.

The piperidine ring in 4-Piperidinecarboxaldehyde, 1-(4-iodophenyl)- contributes to its structural stability and provides a platform for further chemical modifications. The aldehyde group, on the other hand, is highly reactive and can participate in various condensation reactions, making this compound a valuable intermediate in organic synthesis. Additionally, the presence of the 4-iodophenyl group introduces electronic and steric effects that can influence the compound's reactivity and biological activity.

Recent studies have highlighted the potential of 4-Piperidinecarboxaldehyde, 1-(4-iodophenyl)- in the development of novel therapeutic agents. For instance, researchers have explored its role as a precursor in the synthesis of bioactive molecules targeting various disease states, including cancer and neurodegenerative disorders. The iodine substituent on the phenyl ring has been shown to enhance the compound's pharmacokinetic properties, such as bioavailability and metabolic stability.

In terms of synthesis, several methods have been reported for the preparation of 4-Piperidinecarboxaldehyde, 1-(4-iodophenyl)-. One common approach involves the alkylation of piperidine derivatives with appropriately substituted aryl halides under palladium-catalyzed coupling conditions. This method not only ensures high yields but also allows for precise control over the substitution pattern on the phenyl ring.

The biological evaluation of 4-Piperidinecarboxaldehyde, 1-(4-iodophenyl)- has revealed promising results in preclinical models. For example, studies have demonstrated its ability to modulate key enzymes and receptors involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, its selectivity for certain cellular targets has made it a valuable tool in drug discovery programs aimed at developing targeted therapies.

In conclusion, 4-Piperidinecarboxaldehyde, 1-(4-iodophenyl)-, with its unique structural features and versatile reactivity, continues to be a focal point in chemical research. Its applications span from organic synthesis to drug discovery, with ongoing investigations exploring its potential as a lead compound for therapeutic development. As research progresses, this compound is expected to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative treatments for various diseases.